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Compound of Interest

Compound Name: Ethylene glycol diacetate

Cat. No.: B7770166

An In-depth Technical Guide to Ethylene Glycol
Diacetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethylene glycol diacetate, a
versatile diester with significant applications across various scientific and industrial domains.
This document collates essential information on its nomenclature, physicochemical properties,
synthesis, and analytical methodologies, presented in a clear and accessible format to support
research and development activities.

Nomenclature: Synonyms and Alternative Names

Ethylene glycol diacetate is known by a variety of names in scientific literature and
commerce. A comprehensive list of these synonyms and alternative identifiers is provided in
Table 1 to facilitate accurate identification and literature searches.

Table 1: Synonyms and Alternative Names for Ethylene Glycol Diacetate
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Identifier Type Name/ldentifier Source
IUPAC Name 2-acetyloxyethyl acetate [1]
Common Synonyms 1,2-Diacetoxyethane [21[31[4]
Ethylene diacetate [21[31[4]

Glycol diacetate [2][3][4]

1,2-Ethanediol diacetate [1]

Ethanediol diacetate [1][5]

Ethylene diethanoate [1]

Ethylene acetate [1][5]

Ethylene glycol, diacetate [1]

ethane-1,2-diyl diacetate [1]

1,2-Ethanediol, 1,2-diacetate [1]

Trade/Other Names Aptex Donor H-plus [1]
EGDA [6]

CAS Registry Number 111-55-7 [2]

EC Number 203-881-1 [3]
RTECS Number KW4025000 [7]

Physicochemical Properties

A summary of the key physical and chemical properties of ethylene glycol diacetate is
presented in Table 2. These properties are crucial for its application as a solvent, in
formulations, and for safety considerations.

Table 2: Quantitative Physicochemical Data for Ethylene Glycol Diacetate
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Property Value Source
Molecular Formula CeH1004 [2]
Molecular Weight 146.14 g/mol [2]
Appearance Colorless liquid [1]
Odor Mild, pleasant, fruity [1][5]
Boiling Point 190-191 °C (374-375.8 °F) [2][5]
Melting Point -41.5 °C (-42.7 °F) [5]
Density 1.104 g/cm3 at 20 °C [5]
Flash Point 88 °C (191 °F) Closed Cup [5]

Solubility in Water

160 g/L at 20 °C

[8]

Vapor Pressure

0.2 mmHg at 25 °C

[2]

Vapor Density

5.04 (Air = 1)

[8]

logP (Octanol-Water Partition

Coefficient)

0.10 - 0.38 (calculated)

[1]

Autoignition Temperature

482 °C (900 °F)

[5]

Experimental Protocols
Synthesis of Ethylene Glycol Diacetate

Ethylene glycol diacetate is commonly synthesized via the esterification of ethylene glycol

with acetic acid. Two established laboratory-scale methods are detailed below.

This is the most common method for synthesizing ethylene glycol diacetate.[9]

Reactants:

o Ethylene Glycol (C2Hes02)

e Acetic Acid (CH3COOH)
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e Acid Catalyst (e.g., p-toluenesulfonic acid)[10]
e Azeotropic Dehydrating Agent (e.g., n-butyl acetate)[10]
Procedure:

Charge a reaction flask with ethylene glycol and acetic acid. A molar ratio of acetic acid to
ethylene glycol of 2.2-3:1 is recommended.[10]

Add the acid catalyst (0.1-1% of the total reactant mass) and the azeotropic dehydrating
agent (10-20% of the total reactant mass).[10]

Heat the mixture to a reaction temperature of 100-160 °C under reflux.[10]

Continuously remove the water generated during the reaction via azeotropic distillation to
drive the equilibrium towards the product.

After the reaction is complete (as determined by the cessation of water formation or by
analytical monitoring), cool the mixture.

The crude product is then purified by distillation to separate the ethylene glycol diacetate
from unreacted starting materials and the catalyst.

An alternative method involves the reaction of ethylene dibromide with potassium acetate.[11]
Reactants:

o Ethylene Dibromide

e Glacial Acetic Acid

o Potassium Acetate (freshly fused and finely pulverized)

Procedure:

e In a 1-liter round-bottom flask fitted with a reflux condenser, combine 60 g of ethylene
dibromide, 20 g of glacial acetic acid, and 60 g of finely pulverized, freshly fused potassium
acetate.[11]
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» Heat the mixture to boiling and maintain reflux for 2-3 hours.[11]
« Distill the crude ethylene glycol diacetate from the reaction mixture.

» To the distillate, add an additional 60 g of ethylene dibromide and 80 g of fused, finely
pulverized potassium acetate.[11]

e Heat this new mixture to boiling and reflux for another 2-3 hours.[11]

« Distill the crude product again and purify by fractional distillation. Collect the fraction boiling
between 180-190 °C.[11]

Analytical Methodology: Gas Chromatography-Mass
Spectrometry (GC-MS)

Gas chromatography-mass spectrometry is a powerful technique for the identification and
quantification of ethylene glycol diacetate. While a specific, validated protocol for ethylene
glycol diacetate was not found in the immediate search, a general method can be outlined
based on standard procedures for analyzing glycols and their esters.[12][13]

Principle: The sample is injected into a gas chromatograph, where volatile components are
separated based on their boiling points and interactions with the stationary phase of the GC
column. The separated components then enter a mass spectrometer, which ionizes the
molecules and separates the ions based on their mass-to-charge ratio, providing a unique
mass spectrum for identification.

General Procedure:

o Sample Preparation: Depending on the matrix, sample preparation may involve dilution in a
suitable solvent (e.g., hexane or dichloromethane), extraction, or deproteinization for
biological samples.[13] An internal standard should be added for accurate quantification.

e GC Separation:

o Injector: Split/splitless injector.
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o Column: A capillary column with a suitable stationary phase, such as a wax-based column
(e.g., CP-WAX 52 CB) or a standard non-polar column (e.g., DB-5MS), is typically used.
[12][14]

o Oven Program: A temperature gradient is programmed to ensure the separation of
ethylene glycol diacetate from other components in the sample.

e MS Detection:
o lonization: Electron Impact (EIl) ionization is commonly used.
o Analyzer: A quadrupole or time-of-flight (TOF) mass analyzer separates the ions.

o Detection Mode: The analysis can be performed in full scan mode for qualitative
identification or in selected ion monitoring (SIM) or multiple reaction monitoring (MRM)
mode for enhanced sensitivity and quantitative accuracy.[15]

o Data Analysis: The retention time and the mass spectrum of the peak corresponding to
ethylene glycol diacetate are compared to those of a known standard for confirmation.
Quantification is achieved by comparing the peak area of the analyte to that of the internal
standard.

Visualizations
Synthesis Workflow: Direct Esterification

The following diagram illustrates the workflow for the synthesis of ethylene glycol diacetate
via direct esterification.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.researchgate.net/figure/Representative-GC-chromatogram-of-ethylene-glycol-diacetate-EGD-released-after_fig1_271596959
https://scispace.com/pdf/determination-of-glycols-in-biological-specimens-by-gas-28hgxs5pel.pdf
https://www.benchchem.com/product/b7770166?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC10980933/
https://www.benchchem.com/product/b7770166?utm_src=pdf-body
https://www.benchchem.com/product/b7770166?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Continuous

Azeotropic Distillation
(Water Removal)

Reactants: v [
Etrz"lgtri]g Ecli):jwl > Esterification Reaction
(100-160 °C, Reflux)
Catalyst

Azeotropic Agent |—emﬂe-p,m—> . o .
IHEONEINBIS[E N e o Pure Ethylene Glycol Diacetate

Sample Preparation o Aoy .| GC Separation | MS lonization .| MS Detection Data_/_\na[yss
- " »| GC Injection > p > > (Identification &
(Dilution/Extraction) (Capillary Column) (Electron Impact) (Mass Analyzer) Quantification)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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